Cas no 1806773-19-2 (5-(Difluoromethyl)pyridine-2,3-diol)

• Product Name: 5-(Difluoromethyl)pyridine-2,3-diol
• CAS No: 1806773-19-2
• MF: C₆H₅F₂NO₂
• MW: 161.106208562851
• CID: 4919015
• Update Time: 2025-06-07

5-(Difluoromethyl)pyridine-2,3-diol Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)pyridine-2,3-diol
• 5-(Difluoromethyl)-2,3-dihydroxypyridine
• 5-(Difluoromethyl)pyridine-2,3-diol

• Inchi： 1S/C6H5F2NO2/c7-5(8)3-1-4(10)6(11)9-2-3/h1-2,5,10H,(H,9,11)
• InChI Key： HENVXRMLCGHMTL-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=C1)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3

Additional information on 5-(Difluoromethyl)pyridine-2,3-diol

Introduction to 5-(Difluoromethyl)pyridine-2,3-diol (CAS No. 1806773-19-2)

5-(Difluoromethyl)pyridine-2,3-diol, identified by the Chemical Abstracts Service Number (CAS No.) 1806773-19-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives class, characterized by a six-membered heterocyclic ring containing a nitrogen atom, which is a key structural motif in many biologically active molecules. The presence of two hydroxyl groups at the 2 and 3 positions, combined with a difluoromethyl substituent at the 5-position, imparts unique chemical and electronic properties that make it a valuable intermediate in synthetic chemistry.

The difluoromethyl group is particularly noteworthy due to its ability to influence metabolic stability, lipophilicity, and binding affinity in drug candidates. In medicinal chemistry, such modifications are strategically employed to enhance pharmacokinetic profiles and improve target engagement. The diol functionality further adds reactivity, allowing for further derivatization into more complex structures. This combination of features positions 5-(Difluoromethyl)pyridine-2,3-diol as a versatile building block for the development of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in medicinal chemistry. Fluorine atoms, when incorporated into molecular frameworks, can modulate various physicochemical properties such as metabolic half-life, cell membrane permeability, and enzyme interactions. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance binding affinity to biological targets and reduce susceptibility to metabolic degradation. For instance, studies have demonstrated that compounds containing this moiety often exhibit improved efficacy and selectivity in preclinical models.

5-(Difluoromethyl)pyridine-2,3-diol has been explored in several research contexts, including the synthesis of kinase inhibitors and antiviral agents. The pyridine core is a common scaffold in small-molecule drugs due to its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic effects. The diol groups provide additional sites for functionalization, enabling the creation of diverse derivatives with tailored biological activities. Researchers have leveraged these features to develop compounds with potential applications in oncology, infectious diseases, and inflammatory disorders.

In one notable study published in a leading pharmaceutical journal, 5-(Difluoromethyl)pyridine-2,3-diol was utilized as a key intermediate in the synthesis of a novel series of Janus kinase (JAK) inhibitors. JAK kinases play a critical role in inflammatory signaling pathways and are implicated in various autoimmune diseases. The fluorinated pyridine derivative exhibited potent inhibition of JAK1 and JAK2 enzymes in enzymatic assays, with IC50 values comparable to those of existing therapeutic agents. Furthermore, structural modifications guided by computational modeling suggested that the difluoromethyl group contributed significantly to binding affinity by optimizing interactions with key residues in the JAK active site.

The synthesis of 5-(Difluoromethyl)pyridine-2,3-diol itself presents an interesting challenge due to the need for precise functional group manipulation while maintaining regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity where necessary. These techniques are essential for producing derivatives that meet stringent pharmaceutical standards.

From an agrochemical perspective, derivatives of 5-(Difluoromethyl)pyridine-2,3-diol have shown promise as intermediates for developing novel pesticides and herbicides. The structural features of this compound allow for interactions with biological targets in pests while minimizing toxicity to non-target organisms. Such applications align with the growing demand for environmentally sustainable agricultural practices.

The future direction of research involving 5-(Difluoromethyl)pyridine-2,3-diol is likely to focus on expanding its utility through innovative synthetic strategies and exploring new therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential. As computational tools continue to advance, virtual screening methods may help identify novel derivatives with enhanced pharmacological properties.

In conclusion,5-(Difluoromethyl)pyridine-2,3-diol (CAS No. 1806773-19-2) represents a significant compound in modern chemical research with broad applications across pharmaceuticals and agrochemicals. Its unique structural attributes—combining a fluorinated pyridine core with diol functionality—make it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics.